
Comparative Analysis of Cunilate (Copper 8-
Quinolinolate) as an Antifungal Agent

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cunilate

Cat. No.: B087095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antifungal activity of Cunilate, the common

trade name for the chemical compound copper 8-quinolinolate (also known as oxine-copper).

The following sections detail its efficacy against specific fungal pathogens, compare its

performance with other antifungal agents, and provide insights into its mechanism of action and

relevant experimental protocols.

Antifungal Efficacy of Cunilate
Cunilate exhibits broad-spectrum antifungal activity against a wide range of fungal species,

including those of clinical and agricultural importance. Its fungicidal and fungistatic properties

make it a versatile agent in various applications, from wood preservation to agricultural

fungicide formulations.[1][2][3]

Quantitative Antifungal Activity
While extensive tabulated data for the Minimum Inhibitory Concentration (MIC) of copper 8-

quinolinolate against a wide array of fungal pathogens is not readily available in consolidated

public literature, existing research indicates its high efficacy. For instance, studies have

demonstrated its potent activity against various species of Aspergillus, Penicillium, Fusarium,

Candida, and other plant-pathogenic and spoilage fungi.[4] The effectiveness of copper 8-

quinolinolate is generally greater than that of 8-hydroxyquinoline (oxine) alone, highlighting the

crucial role of the copper chelate in its antifungal action.[4]
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Table 1: Antifungal Susceptibility Data for Selected Pathogens (Hypothetical Data for Illustrative

Purposes)

Antifungal Agent
Candida albicans
(MIC, µg/mL)

Aspergillus niger
(MIC, µg/mL)

Fusarium
oxysporum (MIC,
µg/mL)

Cunilate (Copper 8-

Quinolinolate)
1 - 4 2 - 8 4 - 16

Fluconazole 0.25 - 8 >64 >64

Amphotericin B 0.25 - 1 0.5 - 2 2 - 8

Azoxystrobin

(Strobilurin)
Not applicable 0.1 - 1 0.5 - 2

Note: The data in this table is illustrative and intended for comparative purposes. Actual MIC

values can vary depending on the specific strain, testing methodology, and experimental

conditions.

Comparison with Other Antifungal Agents
Against Azoles (e.g., Fluconazole)
Cunilate's broad-spectrum activity contrasts with the more targeted spectrum of some azole

antifungals like fluconazole, which are highly effective against many yeast species but have

limited activity against filamentous fungi such as Aspergillus and Fusarium.[5][6][7]

Furthermore, the emergence of azole-resistant fungal strains is a significant clinical concern,

making agents with alternative mechanisms of action, such as Cunilate, valuable areas of

study.

Against Polyenes (e.g., Amphotericin B)
Amphotericin B remains a gold-standard antifungal with a broad spectrum of activity. Both

Cunilate and Amphotericin B demonstrate activity against a wide range of fungi. However, the

toxicity profile of Amphotericin B can be a limiting factor in its clinical use.
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Against Strobilurins (e.g., Azoxystrobin)
In the agricultural sector, strobilurin fungicides are widely used for their broad-spectrum activity.

[8] Like Cunilate, they are effective against a range of plant-pathogenic fungi. Strobilurins act

by inhibiting mitochondrial respiration in fungi.[8] A key difference lies in their mode of action,

with Cunilate's efficacy being linked to the disruptive effects of copper ions and 8-

hydroxyquinoline on cellular processes. The development of resistance to strobilurins in some

fungal populations has been observed, necessitating the exploration of alternative fungicides

like copper 8-quinolinolate.[8]

Mechanism of Action
The precise mechanism of action of copper 8-quinolinolate is multifaceted and is believed to

involve the synergistic action of both the copper ion and the 8-hydroxyquinoline ligand.[9] The

lipid-soluble chelate is thought to facilitate the transport of copper into the fungal cell.[10] Once

inside, it can dissociate, allowing the copper ions to interfere with cellular processes.

Key proposed mechanisms include:

Enzyme Inhibition: Copper ions can bind to sulfhydryl groups in enzymes and other proteins,

leading to their inactivation and disruption of essential metabolic pathways.[10]

Disruption of Metal Homeostasis: The influx of copper can disrupt the delicate balance of

essential metal ions within the fungal cell.

Oxidative Stress: Copper ions can catalyze the formation of reactive oxygen species (ROS),

leading to cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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